Cas no 2680810-85-7 (2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid)

• Product Name: 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid
• CAS No: 2680810-85-7
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 5650246
• PubChem ID: 165916813
• Update Time: 2025-05-25

2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-4-carboxylic acid
• 2680810-85-7
• EN300-28280133
• 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

• Inchi： 1S/C10H9ClN2O4/c1-2-3-17-10(16)13-7-5-12-8(11)4-6(7)9(14)15/h2,4-5H,1,3H2,(H,13,16)(H,14,15)
• InChI Key： RRCWPOAQNCDIAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

Research Brief on 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS: 2680810-85-7)

The compound 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS: 2680810-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboxylic acid backbone and functionalized with a chloro and propenyloxycarbonylamino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key areas of research involves the role of this compound as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a versatile building block for the development of novel kinase inhibitors, which are critical in targeted cancer therapies. Recent publications have highlighted its utility in the synthesis of small-molecule inhibitors targeting specific oncogenic kinases, with preliminary data indicating high selectivity and potency in vitro.

In addition to its applications in oncology, 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid has been investigated for its anti-inflammatory properties. A 2023 study demonstrated its ability to modulate key inflammatory pathways, including the NF-κB signaling cascade, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the inhibition of pro-inflammatory cytokine production, as evidenced by reduced levels of TNF-α and IL-6 in cell-based assays.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of this compound. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of its synthesis. These methodological improvements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research aims to address these gaps, with particular emphasis on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-chloro-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid represents a promising candidate for further development in both oncology and inflammation-related disorders. Its unique chemical structure and demonstrated biological activities underscore its potential as a valuable tool in drug discovery. Future research should focus on advancing its clinical applicability through rigorous preclinical testing and formulation optimization.